molecular formula C15H23N3O B6991994 4-(3-Anilinopropylamino)azepan-2-one

4-(3-Anilinopropylamino)azepan-2-one

Cat. No.: B6991994
M. Wt: 261.36 g/mol
InChI Key: DZQMCALJCIOGSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Anilinopropylamino)azepan-2-one is a seven-membered lactam (azepan-2-one) derivative featuring a 3-anilinopropylamino substituent at the 4-position. The anilinopropylamino group likely imparts unique electronic and steric properties, differentiating it from simpler azepan-2-one analogs.

Properties

IUPAC Name

4-(3-anilinopropylamino)azepan-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O/c19-15-12-14(8-4-9-18-15)17-11-5-10-16-13-6-2-1-3-7-13/h1-3,6-7,14,16-17H,4-5,8-12H2,(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZQMCALJCIOGSC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CC(=O)NC1)NCCCNC2=CC=CC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 4-(3-Anilinopropylamino)azepan-2-one can be achieved through several synthetic routes. One common method involves the reaction of azepan-2-one with 3-anilinopropylamine under specific reaction conditions. The reaction typically requires a solvent such as ethanol or methanol and may be catalyzed by an acid or base to facilitate the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

4-(3-Anilinopropylamino)azepan-2-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

    Substitution: The compound can undergo substitution reactions where the anilinopropylamino group can be replaced by other functional groups using appropriate reagents and conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

4-(3-Anilinopropylamino)azepan-2-one has a wide range of scientific research applications, including:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in the development of new materials.

    Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

    Industry: It is utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(3-Anilinopropylamino)azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

1-(3-Aminopropyl)azepan-2-one

  • Structure: Features a 3-aminopropyl substituent at the azepan-2-one 1-position, lacking the aromatic aniline group present in the target compound.
  • Synthesis : Used as a reagent in organic synthesis, participating in nucleophilic substitutions to introduce the azepan-2-one moiety into target molecules .
  • Reactivity : Primarily acts as a precursor for heterocycles and peptide-like structures due to its primary amine functionality.
  • Applications: Valued as a starting material for bioactive molecules, though its biological activity is less studied compared to phenolic azepan-2-one derivatives.

1-(4-Hydroxybenzyl)azepan-2-one Derivatives

  • Structure: Substituted with phenolic hydroxybenzyl groups (e.g., 1-(4-hydroxy-5-isopropyl-2-methylbenzyl)azepan-2-one), differing in the nature and position of substituents.
  • Reactivity : Demonstrated antioxidant activity via dissociation of the ArO-H bond, with energy values comparable to butylated hydroxytoluene (BHT) .
  • Applications: Effective in decomposing cumene hydroperoxide, suggesting utility as industrial antioxidants.

3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one

  • Structure: Contains a halogenated aryl amino group (2-chloro-6-trifluoromethylphenyl) at the 3-position, contrasting with the target compound’s aliphatic anilinopropylamino chain.
  • Molecular Properties : Higher molecular weight (306.71 g/mol) due to fluorine and chlorine atoms, which enhance lipophilicity and metabolic stability compared to the target compound .
  • Potential Applications: The electron-withdrawing trifluoromethyl group may confer resistance to enzymatic degradation, making it suitable for pharmaceutical applications.

Data Table: Comparative Analysis of Azepan-2-one Derivatives

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Key Properties/Applications References
4-(3-Anilinopropylamino)azepan-2-one C₁₆H₂₃N₃O ~281.38 4-(3-anilinopropylamino) Potential bioactivity (inferred) -
1-(3-Aminopropyl)azepan-2-one C₈H₁₆N₂O 156.23 1-(3-aminopropyl) Organic synthesis building block
1-(4-Hydroxy-5-isopropyl-2-methylbenzyl)azepan-2-one C₁₇H₂₅NO₂ 275.39 Phenolic hydroxybenzyl Antioxidant (BHT-like activity)
3-{[2-Chloro-6-(trifluoromethyl)phenyl]amino}azepan-2-one C₁₃H₁₄ClF₃N₂O 306.71 Halogenated aryl amino High lipophilicity, drug potential

Key Research Findings

  • Synthetic Versatility: Azepan-2-one derivatives are accessible via diverse routes, including azide reductions (e.g., Bu₃SnH-mediated formation of azepan-2-one from 2-azidocyclohexanone) and lactamomethylation of phenols .
  • Biological Relevance: Phenolic derivatives exhibit antioxidant efficacy, while halogenated analogs show promise in drug design due to enhanced stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.